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Vanadium: A Twice-Discovered Element's
Journey to Purity
A Technical Report on the Historical Discovery and Isolation of Vanadium

For researchers, scientists, and professionals in drug development, an understanding of the

foundational discoveries of key elements can provide valuable context for contemporary

research. This technical guide delves into the intricate history of vanadium, an element whose

initial discovery was contested and later reaffirmed, culminating in its isolation in a pure form.

The journey of vanadium from a misidentified mineral to a recognized element showcases the

challenges and triumphs of early analytical chemistry.

The Initial Discovery and a Retracted Claim
The story of vanadium begins in 1801 with the Spanish-Mexican scientist Andrés Manuel del

Río, who was analyzing a lead-bearing ore, "plomo pardo" (brown lead), from a mine in

Zimapán, Mexico.[1][2][3] Del Río observed that the mineral contained a new metallic element.

His initial experiments revealed that its compounds exhibited a wide array of colors, leading

him to first name it panchromium ("all colors").[4][5] He later renamed it erythronium ("red")

because its salts turned red upon heating.[4][5][6]

In 1802, a brief notice of his discovery was published in a Spanish journal. However, del Río's

manuscript intended for the French Academy of Sciences was lost in a shipwreck. This lack of
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widespread dissemination of his findings, coupled with the skepticism of his contemporary,

Alexander von Humboldt, who suspected the new element was merely chromium, led to a

pivotal moment. Humboldt sent samples to the French chemist Hippolyte Victor Collet-

Descotils, who incorrectly concluded that the ore contained only chromium.[1][3] Faced with

this assessment from a respected European chemist, del Río retracted his claim.

Rediscovery and Christening
For nearly three decades, "erythronium" remained a footnote in the annals of chemistry. In

1830, the Swedish chemist Nils Gabriel Sefström, while examining iron ore from a mine in

Taberg, Sweden, identified a new element.[7][8][9] Unaware of del Río's prior work, Sefström

successfully isolated chlorides of the new element, providing clear evidence of its unique

nature.[4] He named the element vanadium after Vanadis, the Scandinavian goddess of

beauty, a nod to the vibrant colors of its compounds.[4][8]

The following year, in 1831, the German chemist Friedrich Wöhler re-examined the original

"brown lead" ore and confirmed that Sefström's vanadium was indeed the same element that

del Río had discovered thirty years earlier.[10] Despite this confirmation, the name vanadium,

given by Sefström, was the one that ultimately entered the periodic table.

The Final Step: Isolation of Pure Vanadium
While the existence of vanadium was confirmed, isolating the pure metallic element proved to

be a significant challenge. Early attempts, including those by the renowned chemist Jöns Jacob

Berzelius, resulted in the production of vanadium nitride (VN), a compound mistaken for the

pure metal.[4]

The definitive isolation of vanadium was achieved in 1867 by the English chemist Henry

Enfield Roscoe.[4] His meticulous work demonstrated that the substance previously identified

as vanadium was, in fact, contaminated with oxygen. Roscoe's successful method involved

the reduction of vanadium(II) chloride (VCl₂) with hydrogen gas.[4]

Quantitative Summary of Vanadium's Discovery
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Experimental Protocols
Detailed experimental protocols from the early 19th century are often not as explicitly

documented as in modern scientific literature. However, based on historical accounts, the

general approaches of the key scientists can be outlined.

Andrés Manuel del Río's Analysis of "Plomo Pardo" (c.
1801)
Del Río's work on the "plomo pardo" ore from Zimapán involved classical qualitative analytical

techniques of the time. While his detailed manuscript was lost, his objective was to separate

and characterize the components of the ore. It is documented that he prepared various

compounds of the new element and observed their distinct color changes upon heating and

reaction with acids and alkalis, which formed the basis of his initial names, panchromium and

erythronium.[3][4][5][6] His analysis led him to isolate 14.8% of the new element from the ore.

[3]

Nils Gabriel Sefström's Investigation of Iron Ore (c.
1830)
Sefström's rediscovery of vanadium stemmed from his analysis of the slag from iron ore mined

in Taberg.[7][8][9] His key contribution was the successful generation of vanadium chlorides,

which provided unequivocal evidence of a new element.[4] The process would have involved

dissolving the iron ore or slag in acid, followed by a series of chemical separations to isolate

the vanadium salts, from which the chlorides could be prepared.

Henry Enfield Roscoe's Isolation of Pure Vanadium
(1867)
Roscoe's landmark achievement was the isolation of pure vanadium metal. He corrected

earlier work by demonstrating that what was thought to be vanadium was actually vanadium
nitride.[4] His successful protocol is outlined below:

Objective: To produce pure metallic vanadium.

Starting Material: Vanadium(II) chloride (VCl₂).
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Methodology: Reduction of Vanadium(II) Chloride with Hydrogen.

Preparation of Vanadium(II) Chloride: Roscoe would have first prepared VCl₂ from higher

vanadium oxides or chlorides through reduction.

Apparatus: A reaction tube capable of withstanding high temperatures, likely made of

porcelain or a similar refractory material, would have been used. This tube would be

connected to a source of pure, dry hydrogen gas.

Procedure: a. A sample of VCl₂ was placed in the reaction tube. b. A stream of pure, dry

hydrogen gas was passed over the VCl₂. c. The reaction tube was heated to a high

temperature (red heat). d. The hydrogen gas reduced the vanadium(II) chloride, forming

metallic vanadium and hydrogen chloride gas as a byproduct. The reaction is as follows:

VCl₂ (s) + H₂ (g) → V (s) + 2HCl (g)

Purification: The resulting metallic vanadium would have been cooled under a stream of

hydrogen to prevent re-oxidation. Further purification steps may have been employed to

remove any unreacted starting material or byproducts.

Visualizing the Path to Discovery and Isolation
To better illustrate the sequence of events and the experimental logic, the following diagrams

are provided.

Andrés Manuel del Río (1801) Humboldt & Collet-Descotils (1805) Nils Gabriel Sefström (1830) Friedrich Wöhler (1831) Henry Enfield Roscoe (1867)
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Timeline of the discovery and rediscovery of vanadium.
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Experimental workflow for Roscoe's isolation of pure vanadium.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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